Cas no 32140-61-7 (3-[(4-Methylphenyl)sulfanyl]-2,5-dihydro-1lambda6-thiophene-1,1-dione)

• Product Name: 3-[(4-Methylphenyl)sulfanyl]-2,5-dihydro-1lambda6-thiophene-1,1-dione
• CAS No: 32140-61-7
• MF: C₁₁H₁₂O₂S₂
• MW: 240.341780662537
• CID: 6629977
• PubChem ID: 1482525
• Update Time: 2024-01-04

3-[(4-Methylphenyl)sulfanyl]-2,5-dihydro-1lambda6-thiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-((4-Methylphenyl)sulfanyl)-2,5-dihydro-1H-1lambda6-thiophene-1,1-dione
• HMS1364C21
• 3-(p-Tolylthio)-2,5-dihydrothiophene 1,1-dioxide
• 7D-086
• AKOS015993300
• 3-(4-methylphenyl)sulfanyl-2,5-dihydrothiophene 1,1-dioxide
• 3-[(4-Methylphenyl)sulfanyl]-2,5-dihydro-1H-thiophene-1,1-dione
• 3-[(4-methylphenyl)sulfanyl]-2,5-dihydro-1lambda6-thiophene-1,1-dione
• MFCD00139207
• 32140-61-7
• Bionet2_000065
• 3-[(4-METHYLPHENYL)SULFANYL]-2,5-DIHYDRO-1H-1LAMBDA6-THIOPHENE-1,1-DIONE
• Thiophene, 2,5-dihydro-3-[(4-methylphenyl)thio]-, 1,1-dioxide
• 3-[(4-Methylphenyl)sulfanyl]-2,5-dihydro-1lambda6-thiophene-1,1-dione

• Inchi： 1S/C11H12O2S2/c1-9-2-4-10(5-3-9)14-11-6-7-15(12,13)8-11/h2-6H,7-8H2,1H3
• InChI Key： ADBQTBMQSNUQBA-UHFFFAOYSA-N
• SMILES： S1(CC=C(C1)SC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 240.02787197g/mol
• Monoisotopic Mass: 240.02787197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 463.4±45.0 °C(Predicted)